Cas no 112955-06-3 (8-Methoxy-3-methylquinoline)

8-Methoxy-3-methylquinoline structure
8-Methoxy-3-methylquinoline structure
Product name:8-Methoxy-3-methylquinoline
CAS No:112955-06-3
MF:C11H11NO
MW:173.211142778397
MDL:MFCD19690015
CID:1099390
PubChem ID:13984286

8-Methoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-3-methyl-Quinoline
    • 8-methoxy-3-methylQuinoline
    • 3-methyl-8-methoxylquinoline
    • SCHEMBL434888
    • DA-35428
    • 112955-06-3
    • Quinoline, 8-methoxy-3-methyl-
    • AKOS025146786
    • 3-Methyl-8-methoxychinolin
    • 3-methyl-8-methoxyquinoline
    • SB68063
    • 8-Methoxy-3-methylquinoline
    • MDL: MFCD19690015
    • Inchi: InChI=1S/C11H11NO/c1-8-6-9-4-3-5-10(13-2)11(9)12-7-8/h3-7H,1-2H3
    • InChI Key: HKEAUNIJRGMLRM-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C(=CC=C2)OC)N=C1

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1Ų
  • XLogP3: 2.2

8-Methoxy-3-methylquinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M323365-2.5g
8-Methoxy-3-methylquinoline
112955-06-3
2.5g
$ 1344.00 2023-09-07
eNovation Chemicals LLC
Y0993571-5g
8-methoxy-3-methyl-quinoline
112955-06-3 95%
5g
$1800 2025-02-22
eNovation Chemicals LLC
Y0993571-5g
8-methoxy-3-methyl-quinoline
112955-06-3 95%
5g
$1800 2025-02-21
TRC
M323365-250mg
8-Methoxy-3-methylquinoline
112955-06-3
250mg
$ 173.00 2023-09-07
eNovation Chemicals LLC
Y0993571-5g
8-Methoxy-3-methyl-quinoline
112955-06-3 95%
5g
$1800 2024-08-02
SHENG KE LU SI SHENG WU JI SHU
sc-483879-250 mg
8-Methoxy-3-methylquinoline,
112955-06-3
250MG
¥2,482.00 2023-07-11
Advanced ChemBlocks
K10954-5g
3-Methyl-8-methoxylquinoline
112955-06-3 97%
5g
$2025 2024-05-20
Chemenu
CM142853-1g
3-Methyl-8-methoxylquinoline
112955-06-3 95%
1g
$524 2021-08-05
Chemenu
CM142853-5g
3-Methyl-8-methoxylquinoline
112955-06-3 95%
5g
$494 2023-02-19
SHENG KE LU SI SHENG WU JI SHU
sc-483879-250mg
8-Methoxy-3-methylquinoline,
112955-06-3
250mg
¥2482.00 2023-09-05

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